Cas no 306137-38-2 ((2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid)

• Product Name: (2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid
• CAS No: 306137-38-2
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 1069181
• Update Time: 2024-07-18

(2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid

• Inchi： 1S/C7H9NO2S/c1-4-6(3-7(9)10)8-5(2)11-4/h3H2,1-2H3,(H,9,10)
• InChI Key： FFPWICPYXBDRHM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(CC(=O)O)=C1C

Computed Properties

• Exact Mass: 171.035
• Monoisotopic Mass: 171.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2

Experimental Properties

• Density: 1.295
• Melting Point: 98℃
• Boiling Point: 320.5°Cat760mmHg
• Flash Point: 147.7°C
• Refractive Index: 1.572
• PSA: 78.43000
• LogP: 1.38700